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Application Notes

CLKS8 is a potent and specific small molecule inhibitor of Circadian Locomotor Output Cycles
Kaput (CLOCK), a core component of the mammalian circadian clock.[1] Its primary application
is in the study of circadian rhythms and their role in various physiological processes and
pathologies, such as metabolic diseases and mood disorders.[2][3]

Mechanism of Action: The circadian clock is governed by a transcriptional-translational
feedback loop.[4] The heterodimer of CLOCK and Brain and Muscle ARNT-Like 1 (BMAL1)
proteins acts as a master transcriptional activator, driving the expression of Period (Per) and
Cryptochrome (Cry) genes.[4][5] The resulting PER and CRY proteins then translocate back
into the nucleus to inhibit the activity of the CLOCK:BMAL1 complex, thus forming a negative
feedback loop.[6][7]

CLKS exerts its effect by directly binding to CLOCK and disrupting its interaction with BMALL1.
[1][3][8] This action interferes with the nuclear translocation of CLOCK, leading to a reduction in
the transcription of clock-controlled genes.[1][3] By inhibiting the positive arm of the feedback
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loop, CLK8 effectively stabilizes the negative arm (PER/CRY repressors), which results in an
enhanced amplitude of the circadian rhythm without significantly altering its period length.[3]
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Caption: CLKS8 inhibits the CLOCK:BMALL1 interaction, disrupting the core circadian feedback
loop.

Data Presentation

A summary of the key quantitative data for CLK8 is provided below.
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Property Value Source(s)

Molecular Weight 498.53 g/mol [819]

Molecular Formula C29H26N206 [8]

CAS Number 898920-65-5 [2][8]

Appearance White to off-white solid

Purity >98% [8]

Solubility in DMSO = 30-50 mg/ml. (= 60.18- (11121191
100.29 mM)

> 2 mg/mL in 10% DMSO +
_ _ 40% PEG300 + 5% Tween 80
In Vivo Formulations ] ) [1112]19]
+ 45% Saline= 2.5 mg/mL in

10% DMSO + 90% Corn Qil

-20°C for up to 3 years. Protect
Powder Storage ) i [2]
from light and moisture.

) ) -80°C for 6-12 months.-20°C
Solution Storage (in DMSO) [1][2]19]
for 1 month.

Experimental Protocols

The following protocols provide a detailed methodology for preparing a CLK8 stock solution for
in vitro use.

Materials and Equipment
o CLKS8 powder

e Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)
o Calibrated analytical balance

» Sterile, amber, or light-protected microcentrifuge tubes (e.g., 1.5 mL)
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Vortex mixer

Bath sonicator

Calibrated micropipettes and sterile filter tips

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Protocol for Preparing a 10 mM CLK8 Stock Solution

This protocol describes the preparation of 1 mL of a 10 mM stock solution in DMSO. Adjust
volumes as needed.

o Pre-Experiment Preparation:
o Bring the CLK8 powder vial to room temperature before opening to prevent condensation.
o Ensure all equipment is clean and sterile.
o Work in a chemical fume hood.
e Calculation of Mass:
o The mass of CLK8 required can be calculated using the formula:

» Mass (mg) = Desired Concentration (mM) x Desired Volume (mL) x Molecular Weight (
g/mol ) / 1000

o For 1 mL of a 10 mM solution:
» Mass (mg) =10 mM x 1 mL x 498.53 g/mol / 1000 = 4.985 mg
e Weighing the Compound:
o Tare a sterile 1.5 mL microcentrifuge tube on the analytical balance.

o Carefully weigh approximately 4.99 mg of CLK8 powder directly into the tared tube.
Record the exact mass.
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¢ Dissolution:

o Based on the exact mass recorded, calculate the precise volume of DMSO needed to
achieve a 10 mM concentration.

» Volume (mL) = [Mass (mg) / 498.53 ( g/mol )] x [LO00 / 10 (mM)]

o Add the calculated volume of anhydrous DMSO to the tube containing the CLK8 powder.
It is recommended to use newly opened DMSO as it is hygroscopic, and moisture can
affect solubility.[1]

o Tightly cap the tube and vortex thoroughly for 1-2 minutes.

o If the compound is not fully dissolved, place the tube in a bath sonicator for 5-10 minutes,
or until the solution is clear and free of particulates.[2] Gentle warming may also aid
dissolution, but sonication is preferred.[2]

¢ Final Verification:

o Visually inspect the solution against a light source to ensure complete dissolution and the
absence of any precipitate.
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Caption: Experimental workflow for preparing a CLK8 stock solution in DMSO.
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Storage and Stability

 Aliquoting: To maintain the stability of the stock solution and avoid degradation from repeated
freeze-thaw cycles, it is critical to aliquot the solution into smaller, single-use volumes (e.g.,
10-20 pL) in sterile, light-protected tubes.[1]

e Long-Term Storage: Store the aliquots at -80°C for maximum stability, which can be up to 6-
12 months.[1][2]

e Short-Term Storage: For more frequent use, aliquots can be stored at -20°C for up to 1
month.[1][9]

o Protection: Always store solutions sealed and protected from moisture and light.[1][2]

Guidelines for Use in Cell-Based Assays

 Dilution: When preparing working solutions for cell culture experiments, perform serial
dilutions of the DMSO stock into your aqueous culture medium immediately before use.

e DMSO Concentration: Ensure the final concentration of DMSO in the cell culture medium is
non-toxic, typically below 0.1%. High concentrations of DMSO can affect cell viability and
experimental outcomes.

» Precipitation: CLKS8 is poorly soluble in agueous solutions. When diluting the DMSO stock,
add it to the medium and mix immediately and thoroughly to prevent precipitation. If
precipitation is observed, the working solution may not be usable.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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